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Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the fundamental nuclear, physical, and

chemical properties of the stable isotope Samarium-152 (¹⁵²Sm). It serves as a technical

resource for professionals in research and drug development, with a particular focus on its

critical role as the precursor for the medically significant radionuclide Samarium-153 (¹⁵³Sm).

The guide includes tabulated data for key characteristics, detailed experimental protocols for

the production of ¹⁵³Sm, and graphical representations of the nuclear reaction pathway and the

radiopharmaceutical production workflow.

Core Nuclear and Physical Properties
Samarium-152 is one of the five stable, naturally occurring isotopes of samarium.[1] It is the

most abundant of samarium's isotopes, making up over a quarter of the element's natural

composition.[1][2] Its nuclear and physical properties are summarized in the tables below.

Table 1: General Isotopic Properties of ¹⁵²Sm
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Property Value

Atomic Number (Z) 62[3]

Mass Number (A) 152[3]

Neutron Number (N) 90[3]

Natural Abundance 26.75%[1][2][4]

Half-life Stable[3][5][6]

Nuclear Spin and Parity (Jπ) 0+[5][6]

Parent Nuclides ¹⁵²Pm, ¹⁵²Eu[5][6]

Table 2: Atomic and Nuclear Data for ¹⁵²Sm
Property Value Unit

Atomic Mass 151.9197324 Da[3]

Mass Excess -74.769 MeV[2]

Binding Energy per Nucleon 8.244 MeV[2]

Thermal Neutron Capture

Cross Section (σth) for

¹⁵²Sm(n,γ)¹⁵³Sm

206 barn[3][7]

Key Application: Precursor for Samarium-153
Production
The primary application of ¹⁵²Sm in the medical and pharmaceutical fields is its use as the

starting material for the production of Samarium-153 (¹⁵³Sm).[4][7] ¹⁵³Sm is a radionuclide with

favorable decay characteristics for therapeutic applications, including a half-life of 46.3 hours,

and emissions of both therapeutic beta particles and imageable gamma photons (103 keV).[1]

[4][6] This dual capability makes ¹⁵³Sm a valuable theranostic agent.[3][7]

The radionuclide is the active component in Samarium (¹⁵³Sm) lexidronam, a

radiopharmaceutical used for the palliation of pain from metastatic bone disease.[6][8] The
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production process involves the capture of a neutron by the stable ¹⁵²Sm nucleus.

Nuclear Reaction and Decay Pathway
The transformation of stable ¹⁵²Sm into the therapeutic ¹⁵³Sm isotope and its subsequent decay

is a well-defined nuclear process. It begins with neutron activation in a nuclear reactor, followed

by the beta decay of the resulting radionuclide to a stable europium isotope.
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Production via Neutron Capture

Therapeutic Decay

¹⁵²Sm (Stable Target) ¹⁵³Sm (Radioactive)+ n (γ)
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¹⁵³Sm (t½ = 46.3 h)
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β⁻ Decay
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Target Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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